Cas no 859189-17-6 (Benzene, 1-chloro-2-(3-chloro-2-methylpropyl)-)

• Product Name: Benzene, 1-chloro-2-(3-chloro-2-methylpropyl)-
• CAS No: 859189-17-6
• MF: C₁₀H₁₂Cl₂
• MW: 203.108281135559
• CID: 5288930
• Update Time: 2026-03-09

Benzene, 1-chloro-2-(3-chloro-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(3-chloro-2-methylpropyl)-
• 1-Chloro-2-(3-chloro-2-methylpropyl)benzene

• Inchi： 1S/C10H12Cl2/c1-8(7-11)6-9-4-2-3-5-10(9)12/h2-5,8H,6-7H2,1H3
• InChI Key： IEUUZSDJQPGGKF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC=C1CC(C)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 1-chloro-2-(3-chloro-2-methylpropyl)-

Chemical Compound CAS No 859189-17-6: Benzene, 1-chloro-2-(3-chloro-2-methylpropyl)

Benzene, 1-chloro-2-(3-chloro-2-methylpropyl) is a complex organic compound with the CAS registry number 859189-17-6. This compound belongs to the class of chlorobenzenes, which are derivatives of benzene with one or more chlorine atoms attached to the aromatic ring. The structure of this compound is characterized by a benzene ring with two substituents: a chlorine atom at position 1 and a 3-chloro-2-methylpropyl group at position 2. The presence of these substituents significantly influences the chemical properties, reactivity, and potential applications of the compound.

The chlorine atoms in this compound are electron-withdrawing groups, which can deactivate the benzene ring and direct incoming electrophiles to specific positions during substitution reactions. This makes Benzene, 1-chloro-2-(3-chloro-2-methylpropyl) a valuable intermediate in various organic synthesis reactions. Recent studies have explored its role in synthesizing biologically active molecules, such as pharmaceutical agents and agrochemicals.

One of the key areas of research involving this compound is its application in drug discovery. Scientists have investigated its potential as a precursor for developing new antimicrobial agents and anticancer drugs. The unique structure of Benzene, 1-chloro-2-(3-chloro-2-methylpropyl) allows for selective substitution reactions, enabling the creation of complex molecular frameworks that are essential for modern drug design.

In addition to its role in pharmaceuticals, this compound has also been studied for its use in polymer chemistry. Researchers have examined its ability to act as a building block for synthesizing novel polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers have potential applications in advanced materials science and nanotechnology.

The synthesis of Benzene, 1-chloro-2-(3-chloro-2-methylpropyl) typically involves multi-step processes that include Friedel-Crafts alkylation or other electrophilic substitution reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, Benzene, 1-chloro-2-(3-chloro-2-methylpropyl) undergoes biodegradation by microorganisms, reducing its persistence in the environment. This knowledge is vital for developing sustainable industrial practices and ensuring compliance with environmental regulations.

In conclusion, Benzene, 1-chloro-2-(3-chloro-2-methylpropyl) (CAS No 859189-17-6) is a versatile organic compound with significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. Continued research into its properties and applications will undoubtedly lead to new breakthroughs and innovations in these areas.